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Compound of Interest

Compound Name: Ribociclib D6

Cat. No.: B592701

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies for Ribociclib-D6, a deuterated isotopologue of the cyclin-

dependent kinase 4 and 6 (CDK4/6) inhibitor, Ribociclib. This document is intended to serve as

a valuable resource for researchers and professionals engaged in drug development,

metabolism studies, and pharmacokinetic analyses involving this compound.

Chemical Identity and Properties
Ribociclib-D6, also known as LEE 011-D6, is a stable isotope-labeled version of Ribociclib,

where six hydrogen atoms on the two N-methyl groups of the carboxamide moiety have been

replaced with deuterium. This isotopic labeling makes it an ideal internal standard for

quantitative bioanalytical assays by mass spectrometry.[1][2]

Chemical Structure
The chemical structure of Ribociclib-D6 is depicted below:

Ribociclib-D6 Chemical Structure
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Figure 1: 2D Chemical Structure of Ribociclib-D6.

IUPAC Name: 7-Cyclopentyl-N,N-di(methyl-d3)-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]-7H-

Pyrrolo[2,3-d]pyrimidine-6-carboxamide[3]

Physicochemical Properties
A summary of the key physicochemical properties of Ribociclib-D6 and its hydrochloride salt is

presented in Table 1.

Property Value Reference

Molecular Formula C23H24D6N8O [3]

Molecular Weight 440.58 g/mol [3]

CAS Number 1328934-40-2 [2][3]

Appearance

Brown solid, Light yellow to

light brown solid, or Off-white

to yellow solid

[1][3][4]

Storage Conditions

2-8°C Refrigerator or 4°C,

sealed storage, away from

moisture

[3][4]

Purity >98% [5]

Isotopic Enrichment 98.30% [4]

Table 1: Physicochemical Properties of Ribociclib-D6.
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Property (Hydrochloride
Salt)

Value Reference

Molecular Formula C23H25D6ClN8O [4][5]

Molecular Weight 477.04 g/mol [4][5][6]

Appearance Solid [5]

Storage Conditions
-20°C or 4°C, sealed storage,

away from moisture
[4][5]

Table 2: Physicochemical Properties of Ribociclib-D6 Hydrochloride.

Mechanism of Action: Targeting the Cell Cycle
Ribociclib, and by extension Ribociclib-D6, is a highly specific inhibitor of cyclin-dependent

kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6).[1][2] These kinases are key

regulators of the cell cycle, specifically promoting the transition from the G1 phase to the S

phase.

The mechanism involves the inhibition of the Cyclin D-CDK4/6 complex, which prevents the

phosphorylation of the Retinoblastoma protein (Rb). Hypophosphorylated Rb remains bound to

the E2F transcription factor, thereby preventing the transcription of genes required for DNA

replication and cell cycle progression. This leads to G1 cell cycle arrest and a subsequent

reduction in tumor cell proliferation.
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Ribociclib's inhibition of the CDK4/6 pathway.

Experimental Protocols
While a detailed, step-by-step synthesis protocol for Ribociclib-D6 is not publicly available, the

general synthesis of Ribociclib has been described in various patents and publications. The

deuterated methyl groups are typically introduced using a deuterated methylating agent in the

final steps of the synthesis.

General Synthesis Workflow (Non-deuterated Ribociclib)
The synthesis of Ribociclib generally involves the coupling of a pyrrolo[2,3-d]pyrimidine core

with a substituted aminopyridine.

Starting Materials

Pyrrolo[2,3-d]pyrimidine Intermediate

Substituted Aminopyridine

Coupling Reaction Ribociclib Purification Final Product

Click to download full resolution via product page

A generalized workflow for the synthesis of Ribociclib.

Bioanalytical Method: LC-MS/MS for Quantification in
Plasma
Ribociclib-D6 is primarily used as an internal standard for the quantification of Ribociclib in

biological matrices. A typical LC-MS/MS method is outlined below.

Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample, add an appropriate amount of Ribociclib-D6 internal standard

solution.

Add a protein precipitating agent, such as acetonitrile or methanol.

Vortex mix and centrifuge to pellet the precipitated proteins.
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Transfer the supernatant for LC-MS/MS analysis.

Chromatographic Conditions:

Column: A C18 reverse-phase column is commonly used.

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with

formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically in the range of 0.3-0.6 mL/min.

Mass Spectrometric Conditions:

Ionization: Electrospray ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transition for Ribociclib: m/z 435.2 → 322.2

MRM Transition for Ribociclib-D6: m/z 441.3 → 328.2

Table 3: Example LC-MS/MS Parameters.

Parameter Condition

LC Column C18, e.g., 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient Linear gradient from 5% to 95% B

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Ionization Mode ESI Positive

MRM Transition (Ribociclib) 435.2 → 322.2

MRM Transition (Ribociclib-D6) 441.3 → 328.2
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NMR Spectroscopy
Certificates of Analysis for commercially available Ribociclib-D6 hydrochloride indicate that the

1H NMR spectrum is consistent with the expected structure.[4][5] Detailed spectral

assignments for Ribociclib-D6 are not widely available in the public domain. The 1H NMR

spectrum would be expected to be similar to that of Ribociclib, with the notable absence of the

singlet corresponding to the N-methyl protons.

Conclusion
Ribociclib-D6 is an essential tool for the accurate quantification of Ribociclib in preclinical and

clinical research. Its well-defined chemical structure and properties, coupled with established

bioanalytical methods, enable researchers to conduct robust pharmacokinetic and drug

metabolism studies. The understanding of its mechanism of action as a CDK4/6 inhibitor

provides the biological context for its therapeutic application. This guide serves as a

foundational resource for scientists and professionals working with this important deuterated

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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